6-Pteridinecarboxamide, 4,7-diamino-N-(2-morpholinoethyl)-2-phenyl-

• CAS No.: 61-69-8
• Molecular Formula: C19H22N8O2
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 4,7-diamino-N-(2-morpholin-4-ylethyl)-2-phenylpteridine-6-carboxamide
• InChI: InChI=1S/C19H22N8O2/c20-15-13-18(26-17(24-15)12-4-2-1-3-5-12)25-16(21)14(23-13)19(28)22-6-7-27-8-10-29-11-9-27/h1-5H,6-11H2,(H,22,28)(H4,20,21,24,25,26)
• InChI Key: UOMKPLFUHPCEPK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=NC3=C(N=C(N=C3N=C2N)C4=CC=CC=C4)N

Description

The compound 6-Pteridinecarboxamide, 4,7-diamino-N-(2-morpholinoethyl)-2-phenyl- is a pteridine derivative characterized by a core pteridine ring substituted with amino groups at positions 4 and 7, a phenyl group at position 2, and a carboxamide-linked 2-morpholinoethyl side chain at position 4.

Comparison with Similar Compounds

Key Structural Features :

• Pteridine backbone : A bicyclic aromatic system with nitrogen atoms at positions 1, 3, 5, and 6.
• 4,7-Diamino groups: Increase hydrogen-bonding capacity, critical for target interactions. 6-Carboxamide-N-(2-morpholinoethyl): The morpholine ring introduces polarity, improving aqueous solubility compared to alkylamine analogs .

Comparison with Structurally Similar Compounds

Structural Analogs and Their Properties

Compound Name	CAS Number	Molecular Formula	Key Substituents	Structural Differences
6-Pteridinecarboxamide, 4,7-diamino-N-[2-(dimethylamino)ethyl]-2-phenyl-	2624-57-9	C₁₇H₂₀N₈O	2-(Dimethylamino)ethyl group at position 6	Morpholinoethyl vs. dimethylaminoethyl; reduced polarity and solubility in dimethylamino analog .
VS-5584 (SB2343)	1246560-33-7	C₁₇H₂₂N₈O	Unspecified substituents (likely alkyl chain)	Additional methyl groups or altered side chain; potential impact on target selectivity .
6-Phenyl-pteridine-2,4,7-triamine	396-01-0	C₁₂H₁₁N₇	No carboxamide or ethylamine side chain	Simplified structure lacking solubility-enhancing groups; lower molecular weight .

Functional Implications of Substituent Variations

Morpholinoethyl vs. Dimethylaminoethyl (CAS 2624-57-9): Solubility: The morpholine ring’s oxygen atom increases polarity, enhancing aqueous solubility compared to the dimethylamino group, which is less polar due to its two methyl substituents . Bioavailability: Improved solubility may translate to better oral absorption and bioavailability for the morpholinoethyl analog.

VS-5584 (CAS 1246560-33-7): While the exact structure is unspecified, its molecular formula (C₁₇H₂₂N₈O) suggests a longer or branched alkyl chain. This modification might enhance membrane permeability but reduce solubility compared to the morpholinoethyl analog .

6-Phenyl-pteridine-2,4,7-triamine (CAS 396-01-0) :

• The absence of the carboxamide and ethylamine side chain simplifies the molecule, reducing steric hindrance but limiting solubility and hydrogen-bonding capacity. This compound may serve as a lead for further derivatization .

Research Findings and Theoretical Considerations

Pharmacokinetic Predictions

• LogP Values: The morpholinoethyl analog is predicted to have a lower LogP (more hydrophilic) than the dimethylaminoethyl analog due to the oxygen atom in the morpholine ring.

Target Interaction Hypotheses

• The carboxamide side chain could mimic ATP’s ribose moiety, while the morpholinoethyl group may occupy hydrophobic pockets in the kinase domain.
• Antimicrobial Activity: Triaminopteridine derivatives (e.g., CAS 396-01-0) have historical use as antifolates; the target compound’s additional substituents might mitigate resistance mechanisms .